1-(5-Hydroxy-2,4-dimethylphenyl)ethanone

• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 1-(5-hydroxy-2,4-dimethylphenyl)ethanone
• InChI: InChI=1S/C10H12O2/c1-6-4-7(2)10(12)5-9(6)8(3)11/h4-5,12H,1-3H3
• InChI Key: XRIBYFOVMSSZLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)C)O)C

Description

1-(5-Hydroxy-2,4-dimethylphenyl)ethanone is an organic compound with the molecular formula C10H12O2 It is a derivative of acetophenone, characterized by the presence of hydroxy and methyl groups on the aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(5-Hydroxy-2,4-dimethylphenyl)ethanone can be synthesized through several methods. One common approach involves the Friedel-Crafts acylation of 2,4-dimethylphenol with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction typically occurs under anhydrous conditions and requires careful control of temperature and reaction time to achieve high yields.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction parameters can enhance efficiency and yield. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-(5-Hydroxy-2,4-dimethylphenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like nitric acid for nitration or bromine for bromination.

Major Products Formed

Oxidation: Formation of 1-(5-Hydroxy-2,4-dimethylphenyl)ethanoic acid.

Reduction: Formation of 1-(5-Hydroxy-2,4-dimethylphenyl)ethanol.

Substitution: Formation of 1-(5-Hydroxy-2,4-dimethylphenyl)-2-nitroethanone or 1-(5-Hydroxy-2,4-dimethylphenyl)-2-bromoethanone.

Scientific Research Applications

1-(5-Hydroxy-2,4-dimethylphenyl)ethanone has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and fine chemicals.

Mechanism of Action

The mechanism of action of 1-(5-Hydroxy-2,4-dimethylphenyl)ethanone involves its interaction with various molecular targets and pathways. For instance, its antioxidant activity may be attributed to its ability to scavenge free radicals and inhibit oxidative stress. In biological systems, it may interact with enzymes and receptors, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

1-(5-Hydroxy-2,4-dimethylphenyl)ethanone can be compared with other similar compounds, such as:

1-(2,4-Dimethylphenyl)ethanone: Lacks the hydroxy group, which may result in different chemical reactivity and biological activity.

1-(2-Hydroxy-4,5-dimethylphenyl)ethanone: Similar structure but different positioning of the hydroxy group, affecting its properties and applications.